Cas no 2228061-46-7 ((2S)-5-methyloctan-2-ol)

(2S)-5-methyloctan-2-ol structure
(2S)-5-methyloctan-2-ol structure
Product Name:(2S)-5-methyloctan-2-ol
CAS No:2228061-46-7
MF:C9H20O
MW:144.254503250122
CID:5945996
PubChem ID:165712576
Update Time:2023-12-28

(2S)-5-methyloctan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-5-methyloctan-2-ol
    • 2228061-46-7
    • EN300-1783094
    • Inchi: 1S/C9H20O/c1-4-5-8(2)6-7-9(3)10/h8-10H,4-7H2,1-3H3/t8?,9-/m0/s1
    • InChI Key: IWFICVXFFNDWOJ-GKAPJAKFSA-N
    • SMILES: O[C@@H](C)CCC(C)CCC

Computed Properties

  • Exact Mass: 144.151415257g/mol
  • Monoisotopic Mass: 144.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 71.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

(2S)-5-methyloctan-2-ol Pricemore >>

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